BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2-Pentenal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pentenal

Cat. No.: B073810

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Pentenal, including comprehensive personal protective equipment (PPE) guidelines,
operational plans for handling and storage, and detailed disposal procedures. Our commitment
is to furnish you with the necessary information to ensure laboratory safety and promote best
practices in chemical handling, establishing a foundation of trust and value beyond the product
itself.

Personal Protective Equipment (PPE)

Adherence to proper PPE is mandatory to minimize exposure and ensure personal safety when
handling 2-Pentenal.[1] The following table summarizes the recommended equipment.
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Protection Type

Recommended Equipment

Specifications/Notes

Eye and Face Protection

Chemical safety goggles or a

full-face shield

Must comply with OSHA
1910.133 or European
Standard EN166.[2][3] Should
be worn at all times to prevent
splashes.[1] If inhalation
hazards are present, a full-face

respirator may be required.[2]

Hand Protection

Chemical-resistant, impervious

gloves

The most suitable glove should
be chosen in consultation with
the glove
supplier/manufacturer.[2] Nitrile
or neoprene gloves are often
recommended.[1] Inspect
gloves for integrity before each
use and change them

immediately if contaminated.[1]

Body Protection

Lab coat, chemical-resistant

apron, or coveralls

To protect from skin contact
and contamination of personal
clothing.[1] Change work
clothing daily.[2]

Respiratory Protection

NIOSH-approved respirator

Required if a risk assessment
indicates inhalation of
contaminants is possible, or if
working in poorly ventilated
areas.[1][2] A full-face mask or
a half-mask with appropriate
filter cartridges should be used
in compliance with OSHA
1910.134.[2]

Physical and Chemical Properties

Understanding the properties of 2-Pentenal is crucial for safe handling and storage.
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Property Value

Molecular Formula C5H80[4]

Molecular Weight 84.12 g/mol [4]

Appearance Clear to light yellow liquid[3][4]

Odor Pungent, fruity aroma[3][4]

Boiling Point 115 - 125 °C / 239 - 257 °F @ 760 mmHg[3]
Flash Point 19 °C/66.2 °F[3]

Specific Gravity 0.860][3]

Safe Handling and Operational Plan

Engineering Controls and Ventilation: Always handle 2-Pentenal in a well-ventilated area,
preferably within a chemical fume hood.[1][5] Use explosion-proof electrical, ventilating, and
lighting equipment to mitigate fire risk.[1][2][3]

Fire and Explosion Prevention: 2-Pentenal is a flammable liquid and vapor.[2][3] Keep it away
from heat, sparks, open flames, and other ignition sources.[1][2][3] Ground and bond
containers when transferring material to prevent static discharge.[1][2][3] Use only non-
sparking tools.[2][3]

General Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mists.[1][3]

Wash hands thoroughly after handling.[1][3]

Keep containers tightly closed when not in use.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[2]

Storage and Disposal Plan
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Storage: Store 2-Pentenal in a cool, dry, and well-ventilated area away from incompatible
materials such as oxidizing agents.[2][5] Keep containers tightly closed, properly labeled, and
upright to prevent leakage.[2][6] It is recommended to store it in a flammable liquid storage
cabinet.[1]

Disposal: Dispose of 2-Pentenal and its container in accordance with local, state, and federal
regulations.[1][3] This material and its container must be disposed of as hazardous waste
through a licensed waste disposal contractor.[1][2] Do not empty into drains.[2]

Emergency Procedures

Spill Response Workflow
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Caption: Workflow for responding to a 2-Pentenal spill.
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First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[2][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove
contaminated clothing and wash it before reuse.[2][3] Get medical attention if irritation or a
rash occurs.[2]

 Inhalation: Remove the affected person to fresh air and keep them comfortable for breathing.
[2][3] If the person is not breathing, give artificial respiration. Get medical attention
immediately.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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